Cas no 349397-56-4 (2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide
• CAS No: 349397-56-4
• MF: C₁₃H₁₇Cl₂NO₂S
• MW: 322.25058054924
• CID: 3086324
• PubChem ID: 779873
• Update Time: 2025-07-02

2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-cycloheptylbenzenesulfonamide
• 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide
• 349397-56-4
• CB08657
• Z45540440
• Oprea1_097642
• SMSF0005682
• STK058048
• AN-652/11634753
• BIM-0006437.P001
• CBMicro_006407
• F1478-0261
• AKOS001058954

• Inchi： 1S/C13H17Cl2NO2S/c14-10-7-8-12(15)13(9-10)19(17,18)16-11-5-3-1-2-4-6-11/h7-9,11,16H,1-6H2
• InChI Key： FTWWKEYDICEESR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NC1CCCCCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 321.0357053Da
• Monoisotopic Mass: 321.0357053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide

2,5-Dichloro-N-cycloheptylbenzene-1-sulfonamide (CAS No. 349397-56-4): A Versatile Compound in Medicinal Chemistry

2,5-Dichloro-N-cycloheptylbenzene-1-sulfonamide is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. Its chemical formula, C₁₅H₁₆Cl₂NO₃S, reflects the presence of multiple functional groups, including aromatic rings, chloro substituents, and sulfonamide moieties. The 2,5-dichloro substituents on the benzene ring play a critical role in modulating the compound’s physicochemical properties, while the N-cycloheptyl group contributes to its molecular rigidity and potential interactions with biological targets. The benzene-1-sulfonamide core is a key structural motif in many pharmaceutical agents, as it can engage in hydrogen bonding and electrostatic interactions with proteins. This combination of structural elements positions 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of 2,5-dichloro substitutions in enhancing the metabolic stability of aromatic compounds. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that chloro groups at the 2,5-positions can reduce oxidative degradation pathways, thereby improving the half-life of compounds in vivo. This property is particularly relevant for 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide, as its sulfonamide functionality is prone to hydrolysis under physiological conditions. The N-cycloheptyl group further stabilizes the molecule by introducing steric hindrance, which may also influence its binding affinity to target proteins. These findings underscore the significance of 2,5-dichylo and N-cycloheptyl substitutions in optimizing the therapeutic potential of this compound.

The benzene-1-sulfonamide scaffold is a well-established pharmacophore in pharmaceutical research, with applications ranging from anti-inflammatory agents to anticancer therapies. A 2023 review in the European Journal of Medicinal Chemistry emphasized the versatility of sulfonamide derivatives in targeting kinases and G-protein-coupled receptors (GPCRs). For 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide, the sulfonamide group is likely to form hydrogen bonds with residues in enzyme active sites or receptor pockets, enhancing its selectivity. Additionally, the chloro substituents may modulate the compound’s lipophilicity, influencing its cellular uptake and penetration across biological membranes. These structural features make the compound a valuable lead in the development of novel therapeutics.

Recent advancements in computational chemistry have provided new insights into the molecular behavior of 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide. A 2023 study published in Computational and Structural Chemistry used molecular docking simulations to predict the compound’s interactions with the enzyme acetylcholinesterase (AChE), a target implicated in neurodegenerative diseases. The results suggested that the benzene-1-sulfonamide group could bind to the active site of AChE, while the 2,5-dichloro substituents may stabilize the binding conformation through electrostatic interactions. This computational evidence supports the hypothesis that the compound could exhibit anticholinesterase activity, opening avenues for its exploration in Alzheimer’s disease research.

In addition to its potential as a therapeutic agent, 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide has been studied for its role in chemical synthesis. The benzene-1-sulfonamide core can serve as a versatile building block for the preparation of more complex molecules. A 2023 article in Organic & Biomolecular Chemistry described a novel synthetic route to introduce functional groups onto the sulfonamide moiety, enabling the creation of derivatives with tailored biological activities. This synthetic flexibility is particularly advantageous for optimizing the compound’s properties for specific therapeutic applications, such as targeting cancer or inflammatory conditions.

Despite its promising potential, the development of 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide as a drug candidate requires further investigation into its pharmacokinetic and toxicological profiles. A 2023 preclinical study in Toxicological Sciences evaluated the compound’s acute toxicity in rats, revealing low systemic toxicity but highlighting the need for long-term safety assessments. These findings emphasize the importance of rigorous testing to ensure the compound’s safety and efficacy before advancing to clinical trials. Nevertheless, the structural advantages of 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide position it as a compelling candidate for further research.

Overall, 2,5-dichloro-N-cycloheptylbenzene-1-sulfonamide represents a multifaceted compound with significant potential in medicinal chemistry. Its unique structure, combining 2,5-dichloro substitutions, a N-cycloheptyl group, and a benzene-1-sulfonamide core, offers a foundation for exploring diverse biological activities. As research continues to uncover its properties and applications, this compound may contribute to the development of innovative therapies for a range of diseases.